Cas no 6314-33-6 ( )

• Product Name: &nbsp
• CAS No: 6314-33-6
• MF: C₁₀H₉N₅O₇
• MW: 311.207761526108
• CID: 958823
• PubChem ID: 237058
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-methylimidazole,2,4,6-trinitrophenol
• 1-Methyl-1H-imidazol, Picrat
• 1-methyl-1H-imidazole, picrate
• 1-methylimidazolium picrate
• 2,4,6-trinitrophenol- 1-methyl-1h-imidazole(1:1)
• AC1L5XYN
• AC1Q1YGA
• AG-J-12135
• AR-1D3160
• CTK2F7717
• Methylimidazolium-salz
• NSC40270
• Pikrinsaeure
• SCHEMBL10414757
• DTXSID40285031
• 1-methylimidazole; 2,4,6-trinitrophenol
• 6314-33-6
• NSC-40270
•  

• Inchi： 1S/C6H3N3O7.C4H6N2/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;1-6-3-2-5-4-6/h1-2,10H;2-4H,1H3
• InChI Key： BQNQLVGDDSAEMM-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-].N1(C=NC=C1)C

Computed Properties

• Exact Mass: 311.05027
• Monoisotopic Mass: 311.05019764g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 336
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 176Ų

Experimental Properties

• PSA: 167.47
• LogP: 3.10650